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Compound of Interest

Compound Name: SC 51089 free base

Cat. No.: B1205674

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent compounds like SC 51089 free base. This guide

provides essential, immediate safety and logistical information, including detailed operational

and disposal plans, to foster a secure research environment. By offering procedural, step-by-

step guidance, we aim to be your preferred source for chemical handling information, building

trust through value that extends beyond the product itself.

SC 51089 free base is a selective antagonist of the prostaglandin E2 EP1 receptor, supplied

as a crystalline solid.[1] While a comprehensive Safety Data Sheet (SDS) is not publicly

available, product information from suppliers indicates that this compound should be

considered hazardous. General safety warnings advise to avoid ingestion, inhalation, and

contact with skin and eyes, and to wash hands thoroughly after handling.[1] The

monohydrochloride salt of this compound is classified as "Danger" and is toxic if swallowed.

Essential Safety and Handling Information
Adherence to proper personal protective equipment (PPE) protocols is the first line of defense

against potential exposure. The following table summarizes the recommended PPE for

handling SC 51089 free base, based on the potential hazards.
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Protection Type Recommended Equipment Purpose

Eye Protection
Chemical safety goggles or a

face shield

Protects against splashes and

airborne particles.

Hand Protection
Nitrile or other chemically

resistant gloves

Prevents skin contact during

handling and weighing.

Body Protection Laboratory coat
Provides a barrier against

accidental spills.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood

Minimizes the risk of inhaling

the powdered compound.

Operational Plan: From Receipt to Experiment
A systematic approach to handling SC 51089 free base minimizes risks and ensures the

integrity of your experiments.

Receiving and Storage
Upon receipt, visually inspect the container for any damage. The compound should be stored

at -20°C for long-term stability.[1][2] For shorter periods, some suppliers suggest storage at

-80°C (up to 6 months) or 4°C (up to 2 years).[3] It is crucial to store the compound in a tightly

sealed container, protected from moisture and light.[3][4] Some sources also recommend

storage under an inert atmosphere, such as nitrogen.[3]
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Workflow for Handling SC 51089 Free Base
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Don Appropriate PPE

Set up in Fume Hood

Weigh Compound

Dissolve in Solvent
(e.g., DMSO, Ethanol)

Use in Experiment

Decontaminate Glassware and Surfaces

Dispose of Waste
(Follow local regulations)

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for safely handling SC 51089 free base.
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Preparation of Stock Solutions
SC 51089 free base is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and

ethanol, but is sparingly soluble in aqueous buffers.[1]

Experimental Protocol: Preparing a Stock Solution

Ensure a controlled environment: Perform all operations in a chemical fume hood.

Equilibrate the compound: Allow the container of SC 51089 free base to reach room

temperature before opening to prevent condensation.

Weighing: Carefully weigh the desired amount of the powdered compound.

Dissolution: Add the appropriate volume of solvent (e.g., DMSO, ethanol) to the compound.

Purging the solvent with an inert gas before use is recommended.[1]

Storage of solution: Stock solutions should be stored at -20°C for up to one month or at

-80°C for up to six months.[4] Aqueous solutions are not recommended for storage for more

than one day.[1]

Disposal Plan
Proper disposal of SC 51089 free base and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Unused Compound: Unused SC 51089 free base should be disposed of as chemical waste

in accordance with local, state, and federal regulations. Do not discard it down the drain or in

regular trash.

Contaminated Materials: Any materials that have come into contact with the compound, such

as pipette tips, gloves, and empty containers, should be collected in a designated, sealed

waste container and disposed of as chemical waste.

Solutions: Waste solutions containing SC 51089 free base should be collected in a clearly

labeled, sealed container for hazardous waste disposal.
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Emergency Procedures
In the event of accidental exposure or a spill, immediate and appropriate action is critical.

Emergency Procedures for SC 51089 Free Base

Personal Exposure Spill Cleanup

Spill Occurs

Skin Contact:
Wash with soap and water

If on person

Eye Contact:
Rinse with water for 15 mins

If in eyes

Inhalation:
Move to fresh air

If inhaled

Ingestion:
Seek immediate medical attention

If swallowed

Evacuate Area

If on surface

Seek Medical Attention Ensure Ventilation

Absorb with Inert Material

Collect in Sealed Container

Dispose as Chemical Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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